ethyl 4-chloro-1-isopropyl-1H-pyrazole-5-carboxylate

• IUPAC Name: ethyl 4-chloro-2-propan-2-ylpyrazole-3-carboxylate
• InChI: InChI=1S/C9H13ClN2O2/c1-4-14-9(13)8-7(10)5-11-12(8)6(2)3/h5-6H,4H2,1-3H3
• InChI Key: WUXZBENCSHVQHO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=NN1C(C)C)Cl
• Molecular Formula: C9H13ClN2O2
• Molecular Weight: 216.66 g/mol

Description

Ethyl 4-chloro-1-isopropyl-1H-pyrazole-5-carboxylate, also known as EPIC, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. EPIC belongs to the pyrazole family of compounds and is widely used in scientific research due to its unique properties.

Mechanism of Action

Ethyl 4-chloro-1-isopropyl-1H-pyrazole-5-carboxylate works by inhibiting the enzyme protoporphyrinogen oxidase (PPO), which is essential for chlorophyll biosynthesis in plants. Without chlorophyll, plants are unable to carry out photosynthesis, which ultimately leads to their death. ethyl 4-chloro-1-isopropyl-1H-pyrazole-5-carboxylate has a unique mode of action that distinguishes it from other herbicides, making it an attractive option for weed control.
Biochemical and Physiological Effects
ethyl 4-chloro-1-isopropyl-1H-pyrazole-5-carboxylate has been shown to have minimal toxicity to mammals and other non-target organisms. However, it can be toxic to aquatic organisms, and caution should be taken when using ethyl 4-chloro-1-isopropyl-1H-pyrazole-5-carboxylate near water bodies. ethyl 4-chloro-1-isopropyl-1H-pyrazole-5-carboxylate has also been shown to have a low environmental impact, making it a sustainable option for weed control.

Advantages and Limitations for Lab Experiments

Ethyl 4-chloro-1-isopropyl-1H-pyrazole-5-carboxylate has several advantages for use in laboratory experiments. It is readily available and relatively inexpensive, making it a cost-effective option for researchers. ethyl 4-chloro-1-isopropyl-1H-pyrazole-5-carboxylate is also stable under a wide range of conditions, making it easy to handle and store. However, ethyl 4-chloro-1-isopropyl-1H-pyrazole-5-carboxylate has some limitations, such as its low solubility in water, which can make it challenging to use in aqueous solutions.

Future Directions

Ethyl 4-chloro-1-isopropyl-1H-pyrazole-5-carboxylate has several potential future directions for research. One area of interest is in the development of new ethyl 4-chloro-1-isopropyl-1H-pyrazole-5-carboxylate derivatives with enhanced herbicidal activity. Another area of research is in the development of ethyl 4-chloro-1-isopropyl-1H-pyrazole-5-carboxylate-based formulations that can be used in combination with other herbicides to improve weed control. Additionally, ethyl 4-chloro-1-isopropyl-1H-pyrazole-5-carboxylate has potential applications in the field of medicine, where it can be used as a lead compound for the development of new drugs.
Conclusion
In conclusion, ethyl 4-chloro-1-isopropyl-1H-pyrazole-5-carboxylate is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. ethyl 4-chloro-1-isopropyl-1H-pyrazole-5-carboxylate has a unique mode of action that distinguishes it from other herbicides, making it an attractive option for weed control. ethyl 4-chloro-1-isopropyl-1H-pyrazole-5-carboxylate has several advantages for use in laboratory experiments, and it has several potential future directions for research.

Synthesis Methods

Ethyl 4-chloro-1-isopropyl-1H-pyrazole-5-carboxylate can be synthesized through a multistep process that involves the reaction of 4-chloro-1H-pyrazole-5-carboxylic acid with isopropyl alcohol in the presence of a catalyst. The resulting intermediate is then treated with ethyl chloroformate to yield ethyl 4-chloro-1-isopropyl-1H-pyrazole-5-carboxylate. The synthesis of ethyl 4-chloro-1-isopropyl-1H-pyrazole-5-carboxylate is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

Ethyl 4-chloro-1-isopropyl-1H-pyrazole-5-carboxylate has been extensively studied for its potential applications in various scientific fields. One of the most significant applications of ethyl 4-chloro-1-isopropyl-1H-pyrazole-5-carboxylate is in the field of agriculture, where it is used as a herbicide to control weeds. ethyl 4-chloro-1-isopropyl-1H-pyrazole-5-carboxylate has been shown to be effective in controlling a wide range of weeds and is considered to be a promising alternative to traditional herbicides.